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Compound of Interest

Compound Name: ISCK03

Cat. No.: B1672203 Get Quote

For laboratory professionals engaged in research and development, the proper handling and

disposal of chemical compounds are paramount to ensuring a safe and compliant operational

environment. This document provides a comprehensive guide to the proper disposal

procedures for ISCK03, a c-Kit inhibitor. Adherence to these guidelines is critical for personnel

safety and environmental protection.

ISCK03 Chemical and Physical Properties
A summary of the key quantitative data for ISCK03 is presented below. This information is

essential for safe handling and in determining the appropriate disposal route.
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Property Value Source

Molecular Weight 355.45 g/mol [1]

Formula C₁₉H₂₁N₃O₂S [1]

CAS Number 945526-43-2 [1]

Solubility

DMSO: 71 mg/mL (199.74

mM)Ethanol: 3 mg/mLWater:

Insoluble

[1]

Purity ≥ 95% [2]

Appearance Powder [1]

Storage

3 years at -20°C (powder)1

year at -80°C (in solvent)1

month at -20°C (in solvent)

[1]

Experimental Protocols for Safe Disposal
While a specific Safety Data Sheet (SDS) for ISCK03 is not publicly available, the following

step-by-step disposal procedure is based on established best practices for the management of

hazardous chemical waste in a laboratory setting.[3][4]

Step 1: Personal Protective Equipment (PPE)

Before handling ISCK03, ensure that appropriate personal protective equipment is worn. This

includes, but is not limited to:

Chemical-resistant gloves (butyl rubber is recommended for handling DMSO solutions)[5]

Safety goggles or a face shield

A lab coat

Step 2: Waste Segregation

Proper segregation of waste is crucial to prevent accidental chemical reactions.[4]
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Solid Waste: Collect all solid ISCK03 waste, including contaminated personal protective

equipment (gloves, etc.), weigh paper, and empty vials, in a designated, clearly labeled

hazardous waste container.

Liquid Waste: Solutions of ISCK03, typically in DMSO or ethanol, should be collected in a

separate, compatible, and clearly labeled liquid hazardous waste container. Do not mix with

aqueous waste.

Sharps: Any sharps, such as needles or pipette tips, contaminated with ISCK03 should be

disposed of in a designated sharps container for hazardous chemical waste.

Step 3: Containerization and Labeling

Use containers that are chemically compatible with the waste they are holding. For ISCK03
solutions in DMSO, a high-density polyethylene (HDPE) container is appropriate.

All waste containers must be securely closed when not in use.

Label all waste containers clearly with "Hazardous Waste," the full chemical name "ISCK03,"

the solvent used (e.g., DMSO), and the approximate concentration.

Step 4: Storage

Store hazardous waste in a designated and well-ventilated satellite accumulation area.

Ensure that incompatible waste streams are stored separately.

Step 5: Disposal

Never dispose of ISCK03 or its solutions down the drain or in the regular trash.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

ISCK03 Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of ISCK03.
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A logical workflow for the safe disposal of ISCK03.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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